Cas no 305851-16-5 (2-Thiazolamine, 4-(1H-benzotriazol-1-ylmethyl)-N,N-diphenyl-)

• Product Name: 2-Thiazolamine, 4-(1H-benzotriazol-1-ylmethyl)-N,N-diphenyl-
• CAS No: 305851-16-5
• MF: C₂₂H₁₇N₅S
• MW: 383.468882322311
• CID: 3934387
• PubChem ID: 3386425
• Update Time: 2025-07-18

2-Thiazolamine, 4-(1H-benzotriazol-1-ylmethyl)-N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(1H-benzotriazol-1-ylmethyl)-N,N-diphenyl-
• 4-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N,N-diphenyl-1,3-thiazol-2-amine
• 1-[2-(Diphenylamino)-4-thiazolylmethyl]-1H-benzotriazole
• 305851-16-5
• 4-(benzotriazol-1-ylmethyl)-N,N-diphenyl-1,3-thiazol-2-amine

• Inchi： InChI=1S/C22H17N5S/c1-3-9-18(10-4-1)27(19-11-5-2-6-12-19)22-23-17(16-28-22)15-26-21-14-8-7-13-20(21)24-25-26/h1-14,16H,15H2
• InChI Key： IKEVYKXDWYXUFG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 383.12046674Da
• Monoisotopic Mass: 383.12046674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-Thiazolamine, 4-(1H-benzotriazol-1-ylmethyl)-N,N-diphenyl-

Recent Advances in the Study of 2-Thiazolamine, 4-(1H-benzotriazol-1-ylmethyl)-N,N-diphenyl- (CAS: 305851-16-5)

The compound 2-Thiazolamine, 4-(1H-benzotriazol-1-ylmethyl)-N,N-diphenyl- (CAS: 305851-16-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazolamine and benzotriazole moieties, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to inhibit specific enzymatic pathways involved in microbial growth. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 305851-16-5 exhibits potent inhibitory effects against bacterial DNA gyrase, a critical enzyme for bacterial replication. This suggests its potential as a novel antibiotic candidate, particularly in the face of rising antibiotic resistance. The study also highlighted the compound's selectivity, which minimizes off-target effects on human cells.

In addition to its antimicrobial properties, 305851-16-5 has been investigated for its anticancer potential. A recent preprint on bioRxiv revealed that the compound induces apoptosis in certain cancer cell lines by modulating the activity of key signaling proteins, such as PI3K and AKT. These findings are particularly relevant given the ongoing search for targeted therapies with fewer side effects. The study also noted that the benzotriazole moiety plays a crucial role in the compound's ability to penetrate cell membranes, enhancing its bioavailability.

The synthetic chemistry community has also made strides in optimizing the production of 305851-16-5. A 2024 paper in Organic Letters described a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This advancement is critical for scaling up production for preclinical and clinical studies. The authors emphasized the use of green chemistry principles, such as reducing solvent waste and employing catalytic methods, which align with the pharmaceutical industry's sustainability goals.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic profile, including its metabolism and excretion pathways, requires further investigation. Preliminary data suggest that 305851-16-5 may undergo rapid hepatic metabolism, which could limit its therapeutic window. Researchers are currently exploring structural modifications to enhance its stability and prolong its half-life in vivo.

In conclusion, 2-Thiazolamine, 4-(1H-benzotriazol-1-ylmethyl)-N,N-diphenyl- (CAS: 305851-16-5) represents a versatile and promising candidate in drug discovery. Its multifaceted biological activities, coupled with recent advancements in synthetic chemistry, position it as a molecule of high interest for future research. Ongoing studies will be crucial to fully unlock its therapeutic potential and address existing limitations.